Cas no 88948-20-3 (Benzenamine, 4,4'-(phenylmethylene)bis[3-nitro-)

• Product Name: Benzenamine, 4,4'-(phenylmethylene)bis[3-nitro-
• CAS No: 88948-20-3
• MF: C₁₉H₁₆N₄O₄
• MW: 364.35474395752
• CID: 618838
• PubChem ID: 13184839
• Update Time: 2025-04-19

Benzenamine, 4,4'-(phenylmethylene)bis[3-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-[(4-amino-2-nitrophenyl)-phenylmethyl]-3-nitroaniline
• DTXSID10525658
• 88948-20-3
• 4,4'-(Phenylmethylene)bis(3-nitroaniline)
• Benzenamine, 4,4'-(phenylmethylene)bis[3-nitro-

• Inchi： 1S/C19H16N4O4/c20-13-6-8-15(17(10-13)22(24)25)19(12-4-2-1-3-5-12)16-9-7-14(21)11-18(16)23(26)27/h1-11,19H,20-21H2
• InChI Key： BRGHHVNMYXDZIU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1C(C1C=CC=CC=1)C1C=CC(=CC=1[N+](=O)[O-])N)N)=O

Computed Properties

• Exact Mass: 364.11715500g/mol
• Monoisotopic Mass: 364.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 144Ų